Methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate

• IUPAC Name: methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate
• InChI: InChI=1S/C28H41N3O5S2/c1-8-10-16-31(17-11-9-2)38(34,35)20-14-12-19(13-15-20)24(32)29-25-22(26(33)36-7)21-18-27(3,4)30-28(5,6)23(21)37-25/h12-15,30H,8-11,16-18H2,1-7H3,(H,29,32)
• InChI Key: ARUGWCUKQORXNG-UHFFFAOYSA-N
• Canonical SMILES: CCCCN(CCCC)S(=O)(=O)C1=CC=C(C=C1)C(=O)NC2=C(C3=C(S2)C(NC(C3)(C)C)(C)C)C(=O)OC
• Molecular Formula: C28H41N3O5S2
• Molecular Weight: 563.8 g/mol

Description

The compound "Methyl 2-[[4-(dibutylsulfamoyl)benzoyl]amino]-5,5,7,7-tetramethyl-4,6-dihydrothieno[2,3-c]pyridine-3-carboxylate" is a complex molecule that likely possesses a heterocyclic core based on the thieno[2,3-c]pyridine structure. This core is functionalized with various substituents, including a methyl ester, tetramethyl groups, and a sulfamoyl benzoyl moiety. The structure suggests potential biological activity, which could be explored in various fields such as medicinal chemistry.

Synthesis Analysis

The synthesis of related heterocyclic compounds can be seen in the provided papers. For instance, the synthesis of ethyl 4-amino-2,3-dihydrothieno[2,3-b]pyridine-5-carboxylates involves the reaction of 2-amino-4,5-dihydro-3-thiophenecarbonitriles with ethyl acetoacetate in the presence of titanium(IV) chloride . This method could potentially be adapted for the synthesis of the compound by modifying the starting materials and reaction conditions.

Molecular Structure Analysis

The molecular structure of similar compounds has been characterized using various techniques. For example, the crystal and molecular structure of a related compound, 6-tert-butyl 3-ethyl 2-[(3-methoxy/5-bromo)-2-hydroxy and (3-nitro/3-methoxy)benzylideneamino]-4,5-dihydrothieno[2,3-c]pyridine-3,6(7H)-dicarboxylate, was determined using X-ray crystallography . This analysis revealed the presence of intramolecular hydrogen bonds, which could also be present in the compound of interest, affecting its stability and reactivity.

Chemical Reactions Analysis

The reactivity of similar molecules has been explored in various chemical reactions. For instance, methyl 2-benzoylamino-3-dimethylaminopropenoate was used to synthesize fused pyranones by reacting with carbocyclic and heterocyclic 1,3-diketones . This indicates that the compound may also participate in reactions with diketones or other nucleophilic reagents to form new heterocyclic systems.

Physical and Chemical Properties Analysis

The physical and chemical properties of related compounds have been studied, including their thermal behavior, acid dissociation constants, and antimicrobial activity . These properties are crucial for understanding the potential applications of the compound . For example, the antimicrobial activity of methyl 5,5-diphenyl-1-(thiazol-2-yl)pyrrolidine-2-carboxylate derivatives suggests that the compound of interest may also exhibit biological activity .

Scientific Research Applications

Synthesis and Chemical Reactivity

Research has explored the synthesis and reactivity of structurally related thieno[2,3-c]pyridine derivatives, highlighting their potential as building blocks in organic synthesis. For instance, a study by Zhu et al. (2003) details an expedient phosphine-catalyzed [4 + 2] annulation synthesis method, providing a pathway to highly functionalized tetrahydropyridines (Xue-Feng Zhu, J. Lan, & O. Kwon, 2003). This research demonstrates the versatility of related structures in facilitating complex chemical reactions, which could be applicable to the synthesis or modification of the compound .